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Compound of Interest

Compound Name: Tdrl-X80

Cat. No.: B12423025 Get Quote

Disclaimer: Specific safety and toxicological data for Tdrl-X80 (5,7-Dinitro-1,2,3,4-

tetrahydronaphthalene) are not readily available. This guide is based on the known hazards of

its parent compound, 1,2,3,4-Tetrahydronaphthalene (Tetralin), and the general risks

associated with dinitro aromatic compounds. Dinitro compounds can exhibit increased

reactivity, thermal instability, and toxicity.[1] Therefore, the personal protective equipment (PPE)

and safety protocols outlined below should be considered the minimum requirement. A

thorough risk assessment must be conducted by qualified personnel before handling this

chemical.

This document provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It includes detailed operational and disposal

plans to ensure laboratory safety and compliance.

Hazard Overview
Tdrl-X80 is presumed to share hazards with its parent compound, Tetralin, and the class of

dinitro aromatic compounds. Key potential hazards include:

Flammability: Tetralin is a combustible liquid.[2][3] Dinitro aromatic compounds can be

flammable and may have explosive properties.[4][5]

Peroxide Formation: Tetralin can form explosive peroxides upon exposure to air and light.

This risk is significant and requires careful management.
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Skin and Eye Irritation: Tetralin is known to cause skin and serious eye irritation.

Toxicity and Health Effects:

Suspected of causing cancer.

May be fatal if swallowed and enters airways.

Dinitro aromatic compounds can interfere with the blood's ability to carry oxygen, leading

to methemoglobinemia, which can cause headache, fatigue, dizziness, and cyanosis (blue

skin and lips).

May cause damage to the liver and result in a low blood count (anemia) with repeated

exposure.

Environmental Hazards: Toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure and ensure safety.
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Protection Area Required PPE
Specifications and Best

Practices

Hands
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Disposable nitrile gloves

provide good short-term

protection. For prolonged

contact or handling larger

quantities, heavier-duty gloves

like neoprene are

recommended. Always inspect

gloves for tears or punctures

before use and replace them

immediately if contaminated.

Eyes

Safety glasses with side

shields or chemical splash

goggles

Chemical splash goggles

provide a tighter seal and are

recommended when there is a

higher risk of splashing.

Body Flame-resistant laboratory coat

A lab coat made of materials

like Nomex® provides

protection against chemical

splashes and potential flash

fires. Lab coats should be fully

buttoned to cover as much

skin as possible.

Respiratory
Use in a certified chemical

fume hood

All handling of Tdrl-X80 should

be conducted in a chemical

fume hood to prevent

inhalation of any dust or

vapors. If a fume hood is not

available, a NIOSH-approved

respirator with organic vapor

cartridges may be necessary,

based on a formal risk

assessment.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of Tdrl-X80.

Preparation and Pre-Handling Checklist
Consult Safety Data Sheet (SDS): Although a specific SDS for Tdrl-X80 is unavailable,

review the SDS for 1,2,3,4-Tetrahydronaphthalene and general guidance for dinitro aromatic

compounds.

Verify Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate

fire extinguisher (e.g., dry chemical, CO2, or alcohol-resistant foam) are readily accessible

and in good working order.

Prepare Work Area: Conduct all work in a certified chemical fume hood. The work surface

should be clean and uncluttered. Have spill control materials (e.g., absorbent pads, sand)

available.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Handling and Experimental Workflow
Weighing and Transfer:

If Tdrl-X80 is a solid, handle it carefully to avoid generating dust. Use non-sparking tools.

If it is a liquid, use a calibrated pipette or syringe for transfers.

Perform all transfers over a tray or secondary containment to catch any spills.

In-Experiment Handling:

Keep containers of Tdrl-X80 closed when not in use to minimize exposure to air and light,

which can lead to peroxide formation.

Avoid heating the compound unless absolutely necessary and with appropriate safety

measures in place, as dinitro compounds can be thermally sensitive.
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Be aware of potential incompatibilities with strong oxidizing agents, strong bases, and

reducing agents.

Post-Experiment:

Decontaminate all surfaces and equipment that came into contact with Tdrl-X80 using an

appropriate solvent and cleaning procedure.

Properly segregate and label all waste as described in the disposal plan below.

Storage
Store Tdrl-X80 in a cool, dry, dark, and well-ventilated area.

Keep it away from heat, sparks, and open flames.

Store in a tightly sealed, properly labeled container.

Consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent peroxide

formation.

Date containers upon receipt and upon opening to track their age and potential for peroxide

formation.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety. Tdrl-X80
and any contaminated materials should be treated as hazardous waste.

Waste Segregation and Collection
Solid Waste: Unused or expired Tdrl-X80, as well as any grossly contaminated items (e.g.,

weigh boats, pipette tips), should be collected in a designated, labeled, and sealed

hazardous waste container.

Liquid Waste: Solutions containing this compound should be collected in a separate, labeled,

and sealed hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.
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Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be collected in a designated hazardous waste container.

Disposal Procedure
All waste must be disposed of through an approved hazardous waste disposal facility.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not pour this chemical down the drain or dispose of it in regular trash.

Experimental Data
Due to the lack of specific experimental data for Tdrl-X80, the following tables provide relevant

information for the parent compound, 1,2,3,4-Tetrahydronaphthalene (Tetralin), to inform risk

assessment.

Toxicological Data for 1,2,3,4-Tetrahydronaphthalene
Parameter Value Species

Oral LD50 1620 mg/kg Rat

Dermal LD50 17300 mg/kg Rabbit

Source:

Physicochemical Properties of 1,2,3,4-
Tetrahydronaphthalene
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Property Value

Molecular Formula C10H12

Molecular Weight 132.20 g/mol

Appearance Colorless liquid

Boiling Point 207 °C / 404.6 °F

Melting Point -35 °C / -31 °F

Flash Point 77 °C / 170.6 °F

Source:

Mandatory Visualizations
Safe Handling Workflow for Tdrl-X80
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Figure 1: Safe Handling Workflow for Tdrl-X80
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Caption: Workflow for the safe handling of Tdrl-X80.
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Hazard Pathway for Tdrl-X80

Figure 2: Potential Hazard Pathways for Tdrl-X80
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Caption: Potential hazard pathways for Tdrl-X80 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tdrl-X80]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423025#personal-protective-equipment-for-
handling-tdrl-x80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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